![molecular formula C19H20ClN3O B4418178 N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride](/img/structure/B4418178.png)
N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride
Overview
Description
N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride, also known as IPR-1, is a small molecule inhibitor that has been shown to have potential therapeutic applications in cancer research. It belongs to the class of pyrimidine-based compounds and has a molecular weight of 381.93 g/mol.
Mechanism of Action
The mechanism of action of N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride involves the inhibition of several kinases that are involved in cancer cell signaling pathways. It has been shown to bind to the ATP-binding site of these kinases, thereby preventing their activity. This leads to the inhibition of downstream signaling pathways and ultimately the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in cancer cells. It has been found to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients and oxygen to cancer cells. This leads to the inhibition of tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride in lab experiments is its high potency and selectivity. It has been shown to be effective in inhibiting the activity of several kinases that are involved in cancer cell signaling pathways. Another advantage is its low toxicity, which makes it a promising candidate for further development as a therapeutic agent.
One of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer in vivo and may limit its effectiveness in certain applications. Another limitation is the lack of long-term safety data, which is necessary for the development of any new therapeutic agent.
Future Directions
There are several future directions for research on N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride. One area of focus is the development of more effective delivery methods, such as nanoparticles, to improve its solubility and bioavailability. Another area of focus is the identification of biomarkers that can be used to predict response to this compound treatment in cancer patients. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in preclinical and clinical trials.
Scientific Research Applications
N-(4-isopropoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride has been extensively studied for its potential therapeutic applications in cancer research. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has been found to be effective in inhibiting the activity of several kinases that are involved in cancer cell signaling pathways, including EGFR, HER2, and VEGFR.
properties
IUPAC Name |
6-phenyl-N-(4-propan-2-yloxyphenyl)pyrimidin-4-amine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O.ClH/c1-14(2)23-17-10-8-16(9-11-17)22-19-12-18(20-13-21-19)15-6-4-3-5-7-15;/h3-14H,1-2H3,(H,20,21,22);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYEZUAPLYHKUMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)NC2=NC=NC(=C2)C3=CC=CC=C3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.